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Compound of Interest

Compound Name: Penicillin X Sodium Salt

cat. No.: B15352664

Penicillin X Sodium Salt: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Penicillin X Sodium Salt, a
member of the penicillin family of antibiotics. This document collates critical data from
PubChem and other scientific resources, presenting it in a structured format to facilitate
research and development activities.

Chemical and Physical Properties

Penicillin X Sodium Salt is the sodium salt of 4-Hydroxybenzylpenicillin.[1] Its chemical and
physical properties are summarized below.
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Property Value Source

PubChem CID 129318428 [1]

CAS Number 5985-13-7 [1]
sodium;(2S,5R,6R)-6-[[2-(4-
hydroxyphenyl)acetyllamino]-3,

IUPAC Name 3-dimethyl-7-oxo0-4-thia-1- [1]

azabicyclo[3.2.0]heptane-2-

carboxylate

Molecular Formula

Ci16H17N2NaOsS

[1]

Synonyms

4-Hydroxybenzylpenicillin
Sodium Salt, Penicillin X

sodium

[1]

Computed Properties

The following table summarizes the computed physicochemical properties of Penicillin X

Sodium Salt available on PubChem.
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Property Value Source
Molecular Weight 372.4 g/mol [1]
Exact Mass 372.07558710 Da [1]
Topological Polar Surface Area 135 A2 [1]
Heavy Atom Count 25 [1]
Formal Charge 0 [1]
Complexity 565 [1]
Isotope Atom Count 0 [1]
Defined Atom Stereocenter

3 [1]
Count
Undefined Atom Stereocenter

0 [1]
Count
Defined Bond Stereocenter

0 [1]
Count
Undefined Bond Stereocenter

0 [1]
Count
Covalently-Bonded Unit Count 2 [1]
Compound Is Canonicalized Yes [1]

Mechanism of Action

Like other penicillins, Penicillin X exerts its antibacterial effect by inhibiting the synthesis of the
bacterial cell wall. This process is crucial for the survival of bacteria, particularly Gram-positive
bacteria, which have a thick peptidoglycan layer.

The key steps in the mechanism of action are:

» Binding to Penicillin-Binding Proteins (PBPs): Penicillins bind to and inactivate PBPs, which
are enzymes essential for the final steps of peptidoglycan synthesis.[2][3][4]
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« Inhibition of Transpeptidation: Specifically, penicillins inhibit the transpeptidase activity of
PBPs.[4] This enzyme is responsible for cross-linking the peptide chains of the peptidoglycan
strands, a process that provides the cell wall with its structural integrity.[3]

o Cell Wall Weakening and Lysis: The inhibition of cross-linking weakens the bacterial cell wall.
[3] This, combined with the action of bacterial autolysins, leads to cell lysis and bacterial
death.
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Mechanism of Action of Penicillin X.

Experimental Protocols

While specific, detailed experimental protocols for Penicillin X Sodium Salt are not readily
available in the public domain, this section outlines general methodologies applicable to the
synthesis and analysis of penicillins.

General Synthesis of Penicillin Salts
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A general method for the preparation of penicillin salts involves the reaction of the free acid
form of the penicillin with a corresponding base. For the synthesis of a sodium salt, this would
typically involve:

» Dissolution: The penicillin free acid is dissolved in a suitable organic solvent, such as ethanol
or a mixture of solvents.

o Neutralization: A solution of a sodium base, such as sodium hydroxide or sodium
bicarbonate, is added dropwise to the penicillin solution with stirring. The pH is carefully
monitored and adjusted to a neutral or slightly basic range.

o Crystallization: The sodium salt of the penicillin, being less soluble in the organic solvent, will
precipitate out of the solution. The crystallization process can be encouraged by cooling the
mixture.

« |solation and Drying: The resulting crystals are collected by filtration, washed with a cold
solvent to remove any impurities, and then dried under vacuum to yield the final product.

A patent for a method of synthesizing penicillin sodium and potassium salts describes a
process involving dissolving the penicillin in a solvent, adding a sodium or potassium salt
solution, and then using a rotatory evaporator to remove the solvent and crystallize the product,
followed by vacuum drying.[5]

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is a widely used technique for the analysis
and quantification of penicillins.

General HPLC Method for Penicillin Analysis:

o Mobile Phase: A common mobile phase is a mixture of an aqueous buffer (e.g., phosphate
buffer) and an organic modifier (e.g., acetonitrile or methanol). The exact ratio is optimized
for the specific penicillin being analyzed.

o Stationary Phase: A C18 reversed-phase column is typically used.
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o Detection: UV detection is commonly employed, with the wavelength set to the absorbance

maximum of the penicillin derivative.

» Quantification: The concentration of the penicillin is determined by comparing the peak area
of the sample to that of a known standard.

One specific method for the assay of Penicillin G Sodium utilizes a mobile phase of 0.01M
monobasic potassium phosphate and methanol (60:40) with UV detection at 220 nm.[6]
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General workflow for HPLC analysis of penicillins.

Biological Activity and Applications

Penicillin X, like other penicillins, is an antibiotic that is effective against susceptible strains of
bacteria. The antimicrobial spectrum is generally focused on Gram-positive bacteria. Penicillins
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are used in a variety of research and clinical applications, including:

» Antimicrobial Susceptibility Testing: To determine the sensitivity of bacterial isolates to
different antibiotics.

e Cell Culture: As a supplement in cell culture media to prevent bacterial contamination.

« Infection Models: In animal models to study the efficacy of new antimicrobial agents.

Safety and Handling

Penicillins are known allergens and can cause hypersensitivity reactions in susceptible
individuals. Appropriate personal protective equipment (PPE), including gloves, lab coat, and
eye protection, should be worn when handling Penicillin X Sodium Salt. For detailed safety
information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15352664#penicillin-x-sodium-salt-pubchem-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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